Cas no 509-00-2 (Pregn-4-ene-3,11,20-trione,21-(3-cyclopentyl-1-oxopropoxy)-17-hydroxy-)

• Product Name: Pregn-4-ene-3,11,20-trione,21-(3-cyclopentyl-1-oxopropoxy)-17-hydroxy-
• CAS No: 509-00-2
• MF: C₂₉H₄₀O₆
• MW: 484.624309539795
• CID: 372462
• PubChem ID: 22879767
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,21-(3-cyclopentyl-1-oxopropoxy)-17-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,21-(3-cyclopentyl-1-oxopropoxy)-17-hydroxy-
• [1-hydroxy-1-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethyl] 3-cyclopentylpropanoate
• 17,20-dihydroxypregn-4-ene-3,11,20-trione 20-(3-cyclopentylpropionate)
• 17,20-dihydroxy-3,11-dioxopregn-4-en-20-yl 3-cyclopentylpropanoate
• Cortisone, 21-cyclopentanepropionate
• 509-00-2
• Q27268526
• UNII-7LJS52SGDV
• PENTAZOCINE 21.BETA.-CYCLOPENTANEPROPIONATE
• PREGN-4-ENE-3,11,20-TRIONE, 21-(3-CYCLOPENTYL-1-OXOPROPOXY)-17-HYDROXY-
• cortisone 21-cyclopentanepropionate
• PENTAZOCINE 21-CYCLOPENTANEPROPIONATE [MI]
• 7LJS52SGDV
• PENTAZOCINE, CYCLOPENTANEPROPIONATE
• EINECS 208-092-6
• SCHEMBL2963066

• Inchi： 1S/C29H40O6/c1-27-13-11-20(30)15-19(27)8-9-21-22-12-14-29(34,28(22,2)16-23(31)26(21)27)24(32)17-35-25(33)10-7-18-5-3-4-6-18/h15,18,21-22,26,34H,3-14,16-17H2,1-2H3/t21-,22-,26+,27-,28-,29-/m0/s1
• InChI Key： BWXNEKSGGFWHGG-BLQUQLGXSA-N
• SMILES： O[C@]1(C(COC(CCC2CCCC2)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 484.28248899g/mol
• Monoisotopic Mass: 484.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Melting Point: 158-161°
• Specific Rotation: D20 +190° (chloroform)